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Compound of Interest

3-[(3-Chlorobenzyl)oxy]benzoic
Compound Name:

acid
CAS No.: 302569-44-4
Cat. No.: B1609516

Get Quote

An In-Depth Technical Guide to the Chemical Properties of 3-[(3-Chlorobenzyl)oxy]benzoic
acid

Introduction

3-[(3-Chlorobenzyl)oxy]benzoic acid is a synthetic organic compound belonging to the class
of substituted benzoic acid ethers. Its molecular architecture, which combines a benzoic acid
moiety with a chlorobenzyl group through a stable ether linkage, makes it a molecule of
significant interest for researchers in medicinal chemistry, drug development, and materials
science. The presence of distinct functional groups—a carboxylic acid, an ether, and an aryl
chloride—imparts a unique combination of chemical reactivity and potential for biological
interactions. This guide provides a comprehensive technical overview of its chemical
properties, synthesis, analytical characterization, and potential applications, synthesized from
established chemical principles and data on structurally related compounds.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1609516#bc-rfq
https://www.benchchem.com/product/b1609516/docs?utm_src=pdf-body#3-3-chlorobenzyl-oxy-benzoic-acid-chemical-properties
https://www.benchchem.com/product/b1609516/docs?utm_src=pdf-body#3-3-chlorobenzyl-oxy-benzoic-acid-chemical-properties
https://www.benchchem.com/product/b1609516/docs?utm_src=pdf-body#3-3-chlorobenzyl-oxy-benzoic-acid-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Core Chemical Identity and Physicochemical
Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of all further research. These properties dictate its solubility, stability, and appropriate handling
and storage conditions.

Chemical Identifiers

The fundamental identifiers for 3-[(3-Chlorobenzyl)oxy]benzoic acid are summarized below.

Property Value / Identifier Source

3-[(3-Chlorobenzyl)oxy]benzoic

IUPAC Name acid

CAS Number 302569-44-4 [1][2]
Molecular Formula C14H11CIOs3 [11[3]
Molecular Weight 262.69 g/mol [1][3]

C1=CC(=CC(=C1)Cl)COC2=C
C(=CC=C2)C(=0)0

Canonical SMILES

InChl Key Inferred from structure

Physical Properties

Experimental data for the physical properties of this specific molecule are not widely published.
However, based on its structure and the properties of similar aromatic carboxylic acids, the
following characteristics can be anticipated.
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Property

Expected Value / State

Rationale

Physical Form

White to off-white crystalline

solid

Typical for aromatic carboxylic
acids of similar molecular

weight.

Not available. Expected to be

The presence of hydrogen

bonding (from the carboxylic

Melting Point acid) and a rigid aromatic
>100 °C. _
structure suggests a relatively
high melting point.
] ] High molecular weight and
Not available. Likely to )
- ) - polarity often lead to
Boiling Point decompose before boiling at B
] decomposition at elevated
atmospheric pressure.
temperatures.
) ) The carboxylic acid group
Sparingly soluble in water; ) -
] ] ) provides some water solubility,
- soluble in organic solvents like o ) N
Solubility especially in basic conditions,
DMSO, DMF, methanol, and )
but the large hydrophobic
acetone. ] ]
aromatic structure dominates.
The pKa is expected to be
K Not available. Estimated to be similar to that of benzoic acid
pKa

~4.

(4.2) and 3-chlorobenzoic acid
(3.82)[4].

Synthesis and Chemical Reactivity

The synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid is readily achievable through

established organic chemistry reactions. Its reactivity is governed by the interplay of its primary

functional groups.

Proposed Synthesis Pathway: Williamson Ether

Synthesis

A robust and logical method for preparing this compound is the Williamson ether synthesis.

This protocol involves the nucleophilic substitution of a halide by an alkoxide. The choice of
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starting materials is critical; beginning with methyl 3-hydroxybenzoate protects the carboxylic
acid from acting as a competing nucleophile and improves solubility in organic solvents.

Experimental Protocol:

Deprotonation: Dissolve methyl 3-hydroxybenzoate (1.0 eq.) in an anhydrous polar aprotic
solvent such as N,N-Dimethylformamide (DMF) or acetone. Add a suitable base, such as
anhydrous potassium carbonate (K2COs, 1.5 eq.) or sodium hydride (NaH, 1.1 eq.), portion-
wise at room temperature. The causality here is the deprotonation of the phenolic hydroxyl
group, which is significantly more acidic than an aliphatic alcohol, to form a potent phenoxide
nucleophile.

Nucleophilic Attack: To the resulting suspension, add 3-chlorobenzyl chloride (1.1 eq.)
dropwise. The reaction mixture is then heated (typically to 50-80 °C) and stirred for several
hours until TLC or LC-MS analysis indicates the consumption of the starting material. The
phenoxide attacks the electrophilic benzylic carbon of 3-chlorobenzyl chloride, displacing the
chloride leaving group to form the ether linkage.

Workup and Isolation of Ester: After cooling, the reaction mixture is poured into water and
extracted with an organic solvent like ethyl acetate. The combined organic layers are washed
with brine, dried over anhydrous sodium sulfate (Na=SOa), and concentrated under reduced
pressure to yield the crude methyl 3-[(3-chlorobenzyl)oxy]benzoate. Purification can be
achieved via column chromatography.

Saponification: The isolated methyl ester is dissolved in a mixture of methanol and water. An
excess of a strong base, such as sodium hydroxide (NaOH, 3-5 eq.), is added, and the
mixture is heated to reflux for 1-2 hours. This step hydrolyzes the methyl ester to the
corresponding carboxylate salt.

Acidification and Final Product Isolation: After cooling the reaction mixture, the methanol is
removed under reduced pressure. The remaining aqueous solution is acidified to a pH of ~2
using 1 M HCI. The acidic proton re-protonates the carboxylate, causing the final product, 3-
[(3-Chlorobenzyl)oxy]benzoic acid, to precipitate as a solid. The solid is then collected by
vacuum filtration, washed with cold water, and dried.
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Step 1: Ether Formation

K2COs or NaH
in DMF
Step 2: Hydrolysis
(?,-Chlorobenzyl Chloride)—>(Methyl 3-[(3-chIorobenzyl)oxy]benzoat%f L Na;)l—'i_icr\f?aoql;leO 3-[(3-Chlorobenzyl)oxy]benzoic aci(a

Methyl 3-Hydroxybenzoate

Click to download full resolution via product page

Proposed synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Core Chemical Reactivity

The molecule's reactivity is a composite of its constituent functional groups.
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Key reactivity sites of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

o Carboxylic Acid: This is the most reactive site. It readily undergoes deprotonation with bases
to form carboxylate salts. It can be converted to esters via Fischer esterification (with an
alcohol and acid catalyst), or to amides using coupling agents (like DCC or EDC) and an
amine. Reduction with strong reducing agents like LiAlH4 will convert it to the corresponding
benzyl alcohol.

o Ether Linkage: The benzyl ether bond is generally stable to most reaction conditions.
However, it can be cleaved by strong acids such as HBr or HI.

e Aromatic Rings: Both benzene rings can undergo electrophilic aromatic substitution (e.g.,
nitration, halogenation). The benzoic acid ring is deactivated by the electron-withdrawing
carboxylic acid and ether oxygen, directing incoming electrophiles to the meta positions
relative to those groups. The chlorobenzyl ring is weakly deactivated by the chlorine atom,
which directs electrophiles to the ortho and para positions.

o Aryl Chloride: The C-CI bond on the aromatic ring is strong and generally unreactive towards
nucleophilic substitution unless under very harsh conditions. However, it can participate in
transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig),
providing a powerful method for further molecular elaboration.

Analytical Characterization

A multi-technique approach is essential for confirming the structure and purity of the
synthesized compound.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals: a
singlet for the two benzylic protons (-O-CH2-Ar) around 5.0-5.2 ppm, a series of multiplets in
the aromatic region (7.0-8.0 ppm) corresponding to the seven aromatic protons, and a broad
singlet for the acidic carboxylic acid proton (>10 ppm), which may be exchangeable with
D20.

e 13C NMR Spectroscopy: The carbon spectrum will confirm the presence of all 14 carbon
atoms. Key signals include the carbonyl carbon of the carboxylic acid (~165-170 ppm),
multiple signals for the aromatic carbons (115-160 ppm), and a signal for the benzylic
methylene carbon (-CH2-) around 70 ppm.
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« Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of the key functional
groups. Characteristic absorptions include a very broad O-H stretch from the carboxylic acid
dimer, typically spanning from 2500-3300 cm~1.[5][6] A strong, sharp C=0 (carbonyl)
stretching band will appear around 1680-1710 cm~1.[6] Strong C-O stretching bands for the
ether and carboxylic acid will be present in the 1200-1300 cm~! region, and C-ClI stretching
vibrations may be observed in the fingerprint region.

e Mass Spectrometry (MS): Electron ionization (EI-MS) or electrospray ionization (ESI-MS)
would confirm the molecular weight. The mass spectrum should show a characteristic
isotopic pattern for the molecular ion [M]* or [M-H]~ due to the presence of chlorine (3>Cl and
37Cl in an approximate 3:1 ratio), resulting in peaks at m/z 262.0 and 264.0 (for the negative
ion). Common fragmentation pathways would include the loss of the carboxylic acid group
and cleavage of the ether bond to produce a 3-chlorobenzyl cation (m/z 125/127).

e High-Performance Liquid Chromatography (HPLC): Purity analysis and reaction monitoring
are best performed using reverse-phase HPLC, typically with a C18 column. A suitable
mobile phase would be a gradient of acetonitrile and water containing a small amount of an
acid modifier like formic acid or trifluoroacetic acid to ensure the carboxylic acid remains
protonated for good peak shape.[7]

Pharmacological and Toxicological Considerations
Potential Pharmacological Profile

While specific pharmacological data for 3-[(3-Chlorobenzyl)oxy]benzoic acid are not publicly
available, its structure suggests several avenues for investigation. Benzoic acid and its
derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous
approved drugs.[4][8] Salicylic acid derivatives, a related class, are well-known for their anti-
inflammatory activity through cyclooxygenase (COX) inhibition.[9][10]

Furthermore, molecules containing a chlorobenzyl moiety have been identified as potent and
specific inhibitors of biological targets. For instance, compounds with a 4-chlorobenzyl group
have been developed as potent inhibitors of leukotriene biosynthesis, which is relevant to
inflammatory diseases.[11] The combination of these structural motifs in 3-[(3-
Chlorobenzyl)oxy]benzoic acid makes it a candidate for screening in assays related to
inflammation, pain, and metabolic disorders. Its potential as an agonist for peroxisome
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proliferator-activated receptors (PPARS) or as an inhibitor of protein glycation could also be
explored, similar to studies on 3-phenoxybenzoic acid derivatives.[12]

Safety, Handling, and Toxicology

No specific safety data sheet (SDS) exists for this compound. Therefore, a conservative
approach to handling is required, based on the known hazards of its structural precursors, such
as 3-chlorobenzoic acid. 3-Chlorobenzoic acid is classified as a skin and serious eye irritant.
[13][14]

Recommended Handling Precautions:

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-
resistant gloves (e.g., nitrile), and safety glasses or goggles.

o Engineering Controls: Handle the compound in a well-ventilated laboratory, preferably within
a chemical fume hood, to avoid inhalation of dust or vapors.

o Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing
agents.

o Toxicological Profile: The toxicological profile is unknown. Researchers should assume the
compound is potentially irritating and harmful if swallowed or inhaled. All work should be
conducted by trained personnel familiar with standard laboratory safety procedures.

Conclusion

3-[(3-Chlorobenzyl)oxy]benzoic acid is a well-defined organic molecule with a
straightforward synthetic route and predictable chemical reactivity. Its structure, featuring a
combination of a carboxylic acid, an ether, and a chlorinated aromatic ring, provides multiple
handles for further chemical modification and makes it an intriguing candidate for biological
screening. This guide has outlined its core properties and provided a framework for its
synthesis and analysis, offering a solid foundation for researchers and drug development
professionals interested in exploring its potential in various scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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